2-Hydroxy Imipramine
2-Hydroxy Imipramine
2-Hydroxyimipramine belongs to the class of organic compounds known as dibenzazepines. Dibenzazepines are compounds with two benzene rings connected by an azepine ring. Azepine is an unsaturated seven-member heterocycle with one nitrogen atom replacing a carbon atom. 2-Hydroxyimipramine is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Hydroxyimipramine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 2-hydroxyimipramine is primarily located in the cytoplasm and membrane (predicted from logP). 2-Hydroxyimipramine can be biosynthesized from imipramine through the action of the enzyme cytochrome P450 2D6. In humans, 2-hydroxyimipramine is involved in the imipramine action pathway and the imipramine metabolism pathway.
11-[3-(dimethylamino)propyl]-5,6-dihydrobenzo[b][1]benzazepin-3-ol is a dibenzoazepine.
11-[3-(dimethylamino)propyl]-5,6-dihydrobenzo[b][1]benzazepin-3-ol is a dibenzoazepine.
Brand Name:
Vulcanchem
CAS No.:
303-70-8
VCID:
VC0023145
InChI:
InChI=1S/C19H24N2O/c1-20(2)12-5-13-21-18-7-4-3-6-15(18)8-9-16-14-17(22)10-11-19(16)21/h3-4,6-7,10-11,14,22H,5,8-9,12-13H2,1-2H3
SMILES:
CN(C)CCCN1C2=C(CCC3=CC=CC=C31)C=C(C=C2)O
Molecular Formula:
C19H24N2O
Molecular Weight:
296.4 g/mol
2-Hydroxy Imipramine
CAS No.: 303-70-8
Reference Standards
VCID: VC0023145
Molecular Formula: C19H24N2O
Molecular Weight: 296.4 g/mol
| CAS No. | 303-70-8 |
|---|---|
| Product Name | 2-Hydroxy Imipramine |
| Molecular Formula | C19H24N2O |
| Molecular Weight | 296.4 g/mol |
| IUPAC Name | 11-[3-(dimethylamino)propyl]-5,6-dihydrobenzo[b][1]benzazepin-3-ol |
| Standard InChI | InChI=1S/C19H24N2O/c1-20(2)12-5-13-21-18-7-4-3-6-15(18)8-9-16-14-17(22)10-11-19(16)21/h3-4,6-7,10-11,14,22H,5,8-9,12-13H2,1-2H3 |
| Standard InChIKey | ROTCPJFWLNDKHU-UHFFFAOYSA-N |
| SMILES | CN(C)CCCN1C2=C(CCC3=CC=CC=C31)C=C(C=C2)O |
| Canonical SMILES | CN(C)CCCN1C2=C(CCC3=CC=CC=C31)C=C(C=C2)O |
| Description | 2-Hydroxyimipramine belongs to the class of organic compounds known as dibenzazepines. Dibenzazepines are compounds with two benzene rings connected by an azepine ring. Azepine is an unsaturated seven-member heterocycle with one nitrogen atom replacing a carbon atom. 2-Hydroxyimipramine is considered to be a practically insoluble (in water) and relatively neutral molecule. 2-Hydroxyimipramine has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, 2-hydroxyimipramine is primarily located in the cytoplasm and membrane (predicted from logP). 2-Hydroxyimipramine can be biosynthesized from imipramine through the action of the enzyme cytochrome P450 2D6. In humans, 2-hydroxyimipramine is involved in the imipramine action pathway and the imipramine metabolism pathway. 11-[3-(dimethylamino)propyl]-5,6-dihydrobenzo[b][1]benzazepin-3-ol is a dibenzoazepine. |
| Synonyms | 5-[3-(Dimethylamino)propyl]-10,11-dihydro-5H-dibenz[b,f]azepin-2-ol;_x000B_2-Hydroxyimipramine; G 33679; |
| PubChem Compound | 108051 |
| Last Modified | Nov 11 2021 |
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